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Compound of Interest

Compound Name:
Amino-PEG2-CH2CH2-SH

hydrochloride

Cat. No.: B12418914 Get Quote

Essential Safety and Handling Guide for Amino-
PEG2-CH2CH2-SH Hydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Amino-PEG2-CH2CH2-SH hydrochloride. It is intended for

researchers, scientists, and drug development professionals to ensure the safe laboratory use

of this compound.

Chemical Profile:

Property Value

Chemical Name Amino-PEG2-CH2CH2-SH hydrochloride

Molecular Formula C6H16ClNO2S

Molecular Weight 201.71 g/mol

CAS Number 3037676-58-4

Hazard Identification:

Safety Data Sheets (SDS) for this compound present conflicting classifications. One source

indicates it is not a hazardous substance, while another classifies it as harmful if swallowed and
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very toxic to aquatic life with long-lasting effects[1][2]. Therefore, it is crucial to handle this

chemical with caution, assuming it to be potentially hazardous. The presence of a thiol group

also suggests a potential for a strong, unpleasant odor[3].

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Amino-PEG2-CH2CH2-SH hydrochloride to

minimize exposure risk.

Protection Type Recommended Equipment Justification

Eye Protection
ANSI-approved safety goggles

or a face shield.[4][5]

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[4][6]

Prevents skin contact with the

chemical.

Body Protection
Laboratory coat, long pants,

and closed-toe shoes.[5][7]

Protects skin from accidental

spills.

Respiratory Protection

Not generally required if

handled in a certified chemical

fume hood.[4]

A fume hood provides

adequate ventilation to control

vapors.

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][2]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with soap and

water. Seek medical attention if irritation

develops.[1][2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[1][2]

Operational Plan: Handling and Storage
Engineering Controls:

All work with Amino-PEG2-CH2CH2-SH hydrochloride must be conducted in a certified

chemical fume hood to mitigate inhalation of vapors and control its potential strong odor.[3]

[7][8]

Handling Procedures:

Before starting work, ensure an eyewash station and safety shower are readily accessible.

Wear all required PPE as detailed in the table above.

Use the smallest practical quantity for the experiment.[8]

Keep the container tightly closed when not in use.
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Avoid generating dust or aerosols.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly sealed.[9]

Store away from incompatible materials such as oxidizing agents.[10][11] For long-term

storage, refer to the supplier's recommendations, which may include storage at -20°C or

-80°C.[9]

Disposal Plan
Proper disposal is essential to ensure laboratory and environmental safety. Thiol-containing

waste requires specific neutralization steps due to its odor.

Waste Segregation and Collection:

Collect all liquid and solid waste containing Amino-PEG2-CH2CH2-SH hydrochloride in a

designated, labeled hazardous waste container.[12][13]

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Decontamination and Neutralization Protocol:

The primary method for neutralizing thiol odors is through oxidation, commonly achieved using

a bleach solution (sodium hypochlorite).[12][13][14]

1. Glassware Decontamination:

Preparation: Prepare a bleach bath in a designated plastic container within a chemical fume

hood. A 1:1 mixture of household bleach and water is often effective.[3][14]
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Procedure: Immediately after use, submerge all contaminated glassware in the bleach bath.

Allow it to soak for at least 14-24 hours to ensure complete oxidation of the thiol.[3][13][15]

Post-Decontamination: After soaking, thoroughly rinse the glassware with water before

standard cleaning procedures.[3]

2. Liquid Waste Neutralization (Small Quantities):

Procedure: In a chemical fume hood, slowly add the thiol-containing liquid waste to a stirred

bleach solution. This reaction can be exothermic, so cooling may be necessary.[14]

Disposal: The resulting neutralized solution should be collected as hazardous waste.[12][14]

3. Contaminated Solid Waste Disposal:

Containment: Place disposable items such as gloves and absorbent pads that have come

into contact with the chemical into a sealable plastic bag to contain any odor.[12][15]

Disposal: This sealed bag must be placed in the designated hazardous waste container for

solids.[12][15]

4. Disposal of Decontamination Solutions:

The bleach solutions used for decontamination must also be collected and disposed of as

hazardous waste.[12][14]

Workflow for Handling and Disposal
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Workflow for Handling Amino-PEG2-CH2CH2-SH hydrochloride
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Caption: A logical workflow for the safe handling and disposal of Amino-PEG2-CH2CH2-SH
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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